Cas no 1221792-50-2 (Ethyl 8-chloro-6-cyanoimidazo1,2-apyridine-2-carboxylate)

• Product Name: Ethyl 8-chloro-6-cyanoimidazo1,2-apyridine-2-carboxylate
• CAS No: 1221792-50-2
• MF: C₁₁H₈ClN₃O₂
• MW: 249.653120994568
• MDL: MFCD14584828
• CID: 1073995
• PubChem ID: 50853187
• Update Time: 2025-09-28

Ethyl 8-chloro-6-cyanoimidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-chloro-6-cyanoimidazo[1,2-a]pyridine-2-carboxylate
• WYB79250
• AKOS005071779
• MFCD14584828
• DTXSID001194402
• ethyl8-chloro-6-cyanoimidazo[1,2-a]pyridine-2-carboxylate
• 1221792-50-2
• AE-0736
• Ethyl 8-chloro-6-cyanoimidazo1,2-apyridine-2-carboxylate

• MDL： MFCD14584828
• Inchi： 1S/C11H8ClN3O2/c1-2-17-11(16)9-6-15-5-7(4-13)3-8(12)10(15)14-9/h3,5-6H,2H2,1H3
• InChI Key： RQTDAHILIVGEKU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CN2C=C(C(=O)OCC)N=C21

Computed Properties

• Exact Mass: 249.031
• Monoisotopic Mass: 249.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.7

Ethyl 8-chloro-6-cyanoimidazo1,2-apyridine-2-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines